ethyl 4-(2-(1-(2-hydroxyethyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[2-[1-(2-hydroxyethyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C16H22N6O5/c1-2-27-16(26)20-5-3-19(4-6-20)13(24)10-21-11-17-14-12(15(21)25)9-18-22(14)7-8-23/h9,11,23H,2-8,10H2,1H3
• InChI Key: YKMAUXXDEIRLGA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)CN2C=NC3=C(C2=O)C=NN3CCO
• Molecular Formula: C16H22N6O5
• Molecular Weight: 378.38 g/mol

Description

Ethyl 4-(2-(1-(2-hydroxyethyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C16H22N6O5 and its molecular weight is 378.389. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Biological Properties : A study detailed the synthesis of ethyl 7-amino-3-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-5-aryl-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate and its transformation into related heterocyclic systems. These compounds exhibited notable biocidal properties against a range of bacteria and fungi (Youssef, Abbady, Ahmed, & Omar, 2011).

• Anticonvulsant Drug Candidate : Another study focused on "Epimidin," a new anticonvulsant drug candidate, for which a novel HPLC method was developed and validated for the determination of related substances. This research included stability assessments under various conditions (Severina et al., 2021).

• Anti-Inflammatory and Analgesic Agents : A synthesis of novel compounds with potential as anti-inflammatory and analgesic agents was reported. These compounds were evaluated for their activity as COX-1/COX-2 inhibitors and showed significant results (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Anticancer Activity : Research on the synthesis of new pyrazolo[3,4-d]pyrimidin-4-one derivatives revealed that these compounds exhibited anticancer activity against human breast adenocarcinoma cell lines, demonstrating their potential in cancer therapy (Abdellatif et al., 2014).

• Mycobacterium tuberculosis Inhibition : A study described the synthesis of molecules targeting Mycobacterium tuberculosis DNA GyrB inhibition. These molecules were designed by molecular hybridization and showed promising in vitro activity against Mycobacterium smegmatis and Mycobacterium tuberculosis (Reddy et al., 2014).

• Microwave-Assisted Synthesis with Biological Activities : This research involved the microwave-assisted synthesis of hybrid molecules containing penicillanic or cephalosporanic acid moieties. The synthesized compounds were screened for antimicrobial, antilipase, and antiurease activities, showing notable results in some cases (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

Mechanism of Action

Target of Action

It’s known that piperazine derivatives, which this compound is a part of, have a broad range of pharmacological properties . They serve as useful building blocks in the synthesis of several novel organic compounds such as amides, sulphonamides, Mannich bases, Schiff’s bases, thiazolidinones, azetidinones, and imidazolinones .

Mode of Action

The piperazine moiety in the compound is known to interact with various targets, leading to a range of biological effects .

Biochemical Pathways

Piperazine derivatives are known to be involved in a variety of biochemical reactions, serving as intermediates in the synthesis of several novel organic compounds .

Pharmacokinetics

Piperazine, a core component of this compound, is known to be freely soluble in water , which could potentially influence its absorption and distribution in the body.

Result of Action

Given the broad range of pharmacological properties associated with piperazine derivatives , it’s likely that this compound could have multiple effects at the molecular and cellular level.